![molecular formula C17H14FNO4S B2682801 methyl 6-fluoro-4-(p-tolyl)-4H-benzo[b][1,4]thiazine-2-carboxylate 1,1-dioxide CAS No. 1358569-75-1](/img/structure/B2682801.png)
methyl 6-fluoro-4-(p-tolyl)-4H-benzo[b][1,4]thiazine-2-carboxylate 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 6-fluoro-4-(p-tolyl)-4H-benzo[b][1,4]thiazine-2-carboxylate 1,1-dioxide is a chemical compound that has been widely studied in scientific research. It is a member of the benzo[b][1,4]thiazine family and has a unique structure that makes it useful for a variety of applications. In
Scientific Research Applications
Facile Synthesis and Biological Activities
A study details the synthesis of a novel series of biologically active compounds, starting from ultrasonic mediated N-alkylation, leading to compounds with preliminary antibacterial and antioxidant activities (Zia-ur-Rehman et al., 2009).
Synthetic Routes to Fluorinated Analogues
Research on the synthesis of fluorinated 1,4-benzothiazine-2-carboxylic acid 1,1-dioxides, related to antibacterials, explores a novel synthetic route. The resulting compounds did not show remarkable antibacterial activity against tested strains (Vysokov et al., 1993).
Evaluation of Fluoro Derivatives
A study on new fluoro derivatives of the pyrazolo[5,1-c][1,2,4]benzotriazine system investigates the pharmacological activities related to the GABA(A) receptor. The introduction of a fluorine atom was found to potentially enhance metabolic stability (Guerrini et al., 2010).
Novel Construction Methods
Research introduces novel methods for constructing 3,3-disubstituted and spiro 2H,4H-benzo[e][1,2]thiazine-1,1-diones, demonstrating applications in electrophilic asymmetric fluorination (Liu et al., 2000).
Antimicrobial Activity of Pyrido Derivatives
A study on novel pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid derivatives shows potent in vitro antibacterial activity against quinolone-resistant Gram-positive clinical isolates, highlighting the significance of fluorine atom introduction for reducing toxicity and enhancing activity (Asahina et al., 2008).
properties
IUPAC Name |
methyl 6-fluoro-4-(4-methylphenyl)-1,1-dioxo-1λ6,4-benzothiazine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FNO4S/c1-11-3-6-13(7-4-11)19-10-16(17(20)23-2)24(21,22)15-8-5-12(18)9-14(15)19/h3-10H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWMKBAACKNAEGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.